Cas no 1777805-04-5 (3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one)

• Product Name: 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one
• CAS No: 1777805-04-5
• CID: 4613273
• PubChem ID: 122398720
• Update Time: 2025-06-07

3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one

Additional information on 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one

3-Bromo-2,2-Difluoro-1-(4-Methoxyphenyl)Propan-1-One: A Comprehensive Overview

3-Bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one, also known by its CAS number 1777805-04-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a ketone group, a bromine atom, and two fluorine atoms as substituents. The presence of these functional groups imparts distinct chemical properties that make it valuable for research and industrial applications.

The synthesis of 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one involves a series of carefully designed chemical reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound while maintaining its structural integrity. Such advancements underscore the ongoing efforts to improve synthetic methodologies in organic chemistry.

In terms of chemical properties, 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one exhibits notable stability under certain conditions. The fluorine atoms in the molecule contribute to its electronic properties, making it a potential candidate for use in fluorinated materials. Additionally, the bromine atom can act as a leaving group in substitution reactions, enabling further functionalization of the compound. These characteristics have led to its exploration in drug discovery and materials science.

Recent research has focused on the application of 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one as an intermediate in the synthesis of bioactive compounds. For example, studies have demonstrated its utility in constructing complex molecular frameworks with potential pharmacological activity. The compound's ability to undergo various transformations makes it a versatile building block in organic synthesis.

The structural features of 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one also make it an interesting subject for computational chemistry studies. Researchers have employed quantum mechanical calculations to investigate its electronic structure and reactivity patterns. These insights are crucial for predicting its behavior in different chemical environments and designing novel compounds with desired properties.

In conclusion, 3-bromo-2,2-difluoro-1-(4-methoxyphenyl)propan-1-one is a compound of significant interest due to its unique structure and versatile chemical properties. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound. As advancements in chemistry and materials science progress, the role of this compound is expected to expand further across various disciplines.